Cas no 389076-27-1 (4-(7-Nitro-benzo[1,2,5]oxadiazol-4-ylamino)-benzoic)

• Product Name: 4-(7-Nitro-benzo[1,2,5]oxadiazol-4-ylamino)-benzoic
• CAS No: 389076-27-1
• MF: C₁₃H₁₀N₄O₅
• MW: 302.242302417755
• CID: 4766551
• Update Time: 2026-02-26

4-(7-Nitro-benzo[1,2,5]oxadiazol-4-ylamino)-benzoic Chemical and Physical Properties

Names and Identifiers

• 4-(7-Nitro-benzo[1,2,5]oxadiazol-4-ylamino)-benzoic

• Inchi： 1S/C13H10N4O5/c18-13(19)8-1-3-9(4-2-8)15-10-5-6-12(17(20)21)16-11(10)7-14-22-16/h1-7,14-15H,(H,18,19)
• InChI Key： KFSBHNDNYCTZON-UHFFFAOYSA-N
• SMILES： O1NC=C2C(=CC=C([N+](=O)[O-])N12)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 584
• XLogP3: 3.2
• Topological Polar Surface Area: 120

Additional information on 4-(7-Nitro-benzo[1,2,5]oxadiazol-4-ylamino)-benzoic

Introduction to 4-(7-Nitro-benzo[1,2,5]oxadiazol-4-ylamino)-benzoic Acid (CAS No. 389076-27-1)

4-(7-Nitro-benzo[1,2,5]oxadiazol-4-ylamino)-benzoic acid, identified by its Chemical Abstracts Service (CAS) number 389076-27-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of nitro-substituted benzoic acid derivatives, characterized by its unique structural framework that integrates a benzo[1,2,5]oxadiazole moiety. The benzo[1,2,5]oxadiazole ring system is a heterocyclic structure known for its broad spectrum of biological activities, making it a valuable scaffold in drug discovery and development.

The presence of a nitro group at the 7-position of the benzo[1,2,5]oxadiazole ring enhances the compound's reactivity and potential pharmacological properties. This nitro group can participate in various chemical transformations, including reduction to an amine or further functionalization, which opens up diverse possibilities for medicinal chemistry applications. The benzoic acid component of the molecule provides a hydrophilic moiety, contributing to the compound's solubility and bioavailability in biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of benzo[1,2,5]oxadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of these compounds. Specifically, derivatives featuring a nitro group have shown promise in modulating enzymatic activities and interacting with biological targets relevant to disease pathways.

The 4-(7-Nitro-benzo[1,2,5]oxadiazol-4-ylamino)-benzoic acid structure presents an intriguing combination of pharmacophores that could potentially synergize to produce novel therapeutic effects. The amine linkage between the benzo[1,2,5]oxadiazole and benzoic acid units allows for further derivatization and optimization to enhance specific biological activities. This flexibility makes it a compelling candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their interactions with biological targets. The nitro-benzo[1,2,5]oxadiazole moiety is particularly interesting because it can engage in hydrogen bonding and π-stacking interactions with protein surfaces. These interactions are critical for drug-receptor binding affinity and specificity. Additionally, the electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, affecting its ability to cross cell membranes and reach intracellular targets.

One area where this compound shows promise is in the development of anticancer agents. Benzo[1,2,5]oxadiazole derivatives have been reported to inhibit key enzymes involved in tumor proliferation and survival. The nitro group may enhance these effects by facilitating covalent bond formation with reactive residues on target proteins or by modulating redox-sensitive signaling pathways. Preclinical studies have begun to explore these possibilities using cell culture and animal models.

The benzoic acid component is also well-documented for its role in various pharmacological contexts. Benzoic acid derivatives are known for their antimicrobial properties and have been used in traditional medicine for centuries. When combined with the benzo[1,2,5]oxadiazole scaffold, it is possible that this compound exhibits enhanced bioactivity through synergistic interactions between these two pharmacophores.

In terms of synthetic chemistry, 4-(7-Nitro-benzo[1,2,5]oxadiazol-4-ylamino)-benzoic acid can be synthesized through multi-step organic reactions involving condensation reactions between appropriate precursors followed by functional group transformations such as nitration and amidation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The compound's potential also extends to therapeutic applications beyond oncology. Its structural features suggest that it may interact with enzymes or receptors involved in inflammatory responses and neurodegenerative diseases. For instance, benzo[1,2,5]oxadiazole derivatives have shown anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production pathways.

As research continues to uncover new biological functions of heterocyclic compounds, 4-(7-Nitro-benzo[1,2,5]oxadiazol-4-ylamino)-benzoic acid will likely find expanded applications in drug development pipelines. Its unique structural attributes make it a versatile scaffold for designing molecules with tailored pharmacological profiles.

The integration of modern techniques such as high-throughput screening (HTS) and structure-based drug design will further accelerate the discovery process for this class of compounds. By leveraging computational tools to predict binding affinities and optimize molecular structures, researchers can rapidly identify lead compounds with improved efficacy and reduced toxicity.

In conclusion, 4-(7-Nitro-benzo[1,2,5]oxadiazol-4-ylamino)-benzoic acid (CAS No. 389076-27-1) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a nitro-substituted benzo[1,2,5]oxadiazole moiety with a benzoic acid component offers multiple opportunities for therapeutic intervention across various disease states.